Cas no 1325689-68-6 (N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1325689-68-6
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6178013
• PubChem ID: 49754476
• Update Time: 2025-06-08

N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• VU0531764-1
• AKOS013515404
• 1325689-68-6
• N-[(1-hydroxycyclopentyl)methyl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-[(1-hydroxycyclopentyl)methyl]-1-methyl-6-oxopyridazine-3-carboxamide
• F6089-7880

• Inchi： 1S/C12H17N3O3/c1-15-10(16)5-4-9(14-15)11(17)13-8-12(18)6-2-3-7-12/h4-5,18H,2-3,6-8H2,1H3,(H,13,17)
• InChI Key： FBRCMFNUGBXDJN-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C=CC(N(C)N=2)=O)=O)CCCC1

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82Ų

Additional information on N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide: A Comprehensive Overview

N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1325689-68-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The structure of N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine ring system substituted with a hydroxycyclopentylmethyl group and a methyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the anti-inflammatory potential of N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may be effective in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary in vivo studies have shown that N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits significant analgesic activity. Mice treated with the compound exhibited reduced pain responses in both thermal and mechanical nociceptive tests. These results indicate that the compound may have potential as a novel analgesic agent for the management of chronic pain conditions.

The pharmacokinetic profile of N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of mechanism of action, research suggests that N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide may exert its effects through multiple pathways. It has been shown to modulate the activity of key enzymes involved in inflammation and pain signaling, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound may interact with specific receptors or ion channels to produce its therapeutic effects.

The synthesis of N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide involves several steps, including the formation of the pyridazine ring system and the introduction of the hydroxycyclopentylmethyl and methyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-(1-hydroxycyclopentyl)methyl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide in human subjects. Early-phase trials have shown promising results, with participants reporting significant improvements in symptoms related to inflammatory and pain conditions. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(1-hydroxycyclopentyl)methyl-1-methyl-6-o xo - 1 , 6 - dihydropyridazine - 3 - carboxamide (CAS No. 1325689 - 68 - 6) represents a promising candidate for the development of new therapeutic agents targeting inflammatory and pain conditions. Its unique structural features, combined with its favorable pharmacological profile and low toxicity, make it an attractive option for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.